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Compound of Interest

Compound Name: Bmy 21502

Cat. No.: B1667324 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BMY 21502 is a pyrrolidinone derivative investigated for its potential as a cognitive enhancer

and nootropic agent.[1] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of BMY 21502 stock solutions to

ensure their stability and efficacy in various research applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of BMY 21502 is essential for the

accurate preparation of stock solutions. Key properties are summarized in the table below.

Property Value Source

Molecular Weight 328.33 g/mol [1][2][3][4]

Chemical Formula C₁₅H₁₉F₃N₄O [1][2][4]

Appearance White to off-white solid powder [1][4]

Solubility
Soluble in DMSO, insoluble in

water
[1][4]
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Recommended Solvents and Storage Conditions
The selection of an appropriate solvent and proper storage are crucial for maintaining the

integrity of BMY 21502.

Form
Recommended
Solvent

Storage
Temperature

Shelf Life Source

Powder N/A -20°C Up to 3 years [3][4]

Stock Solution

Dimethyl

sulfoxide

(DMSO)

-80°C
6 months to 1

year
[3][4]

-20°C Up to 1 month [4]

0-4°C
Short term (days

to weeks)
[1]

Note: For optimal results, use freshly opened, anhydrous-grade DMSO to prepare stock

solutions, as its hygroscopic nature can impact solubility.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BMY 21502 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of BMY 21502 in

DMSO, which can be used for subsequent dilutions into various experimental media.

Materials:

BMY 21502 powder

Anhydrous-grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes

Procedure:

Equilibrate BMY 21502: Allow the vial of BMY 21502 powder to equilibrate to room

temperature before opening to prevent condensation.

Weigh BMY 21502: Accurately weigh the desired amount of BMY 21502 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.28 mg of BMY 21502.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.001 L x 0.010 mol/L x 328.33 g/mol x 1000 mg/g = 3.28 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the weighed BMY 21502
powder. For 3.28 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the powder is completely

dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[4]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for shorter-term storage (up to 1 month).[3][4]

Protocol 2: Preparation of Working Solutions in
Aqueous Media
This protocol outlines the dilution of the DMSO stock solution into aqueous buffers or cell

culture media for experimental use. It is crucial to perform serial dilutions to prevent

precipitation of the compound.[3]

Materials:

10 mM BMY 21502 stock solution in DMSO
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Sterile aqueous buffer or cell culture medium

Sterile dilution tubes

Pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in DMSO. For example, dilute the 10 mM stock 1:10 in DMSO to

create a 1 mM solution.

Final Dilution: To prepare a final working solution (e.g., 1 µM), add the stock or intermediate

solution to the aqueous medium. It is recommended that the final concentration of DMSO in

the experimental medium be kept low (typically <0.1%) to avoid solvent-induced effects.

Example: To prepare 1 mL of a 1 µM working solution from a 1 mM stock, add 1 µL of the

1 mM stock solution to 999 µL of the aqueous medium.

Mix Thoroughly: Immediately after adding the DMSO stock, vortex or gently pipette the

working solution to ensure homogeneity and minimize the risk of precipitation.

Use Immediately: It is best practice to prepare working solutions fresh for each experiment.

Visualizations
Workflow for BMY 21502 Stock and Working Solution
Preparation
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Caption: Workflow for preparing BMY 21502 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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